An In-depth Technical Guide to the Synthesis and Characterization of Fluorescein Isothiocyanate (FITC)
An In-depth Technical Guide to the Synthesis and Characterization of Fluorescein Isothiocyanate (FITC)
CAS Number: 27072-45-3
Chemical Name: Fluorescein 5(6)-isothiocyanate
Molecular Formula: C₂₁H₁₁NO₅S
Molecular Weight: 389.38 g/mol
This technical guide provides a comprehensive overview of the synthesis and characterization of Fluorescein isothiocyanate (FITC), a widely used fluorescent label for biological research. This document is intended for researchers, scientists, and drug development professionals, offering detailed experimental protocols and data presentation.
Introduction
Fluorescein isothiocyanate (FITC) is a derivative of fluorescein, a xanthene dye, functionalized with an isothiocyanate reactive group (-N=C=S).[1] It is a highly versatile fluorescent probe used extensively for labeling proteins, antibodies, and other amine-containing biomolecules.[2] The isothiocyanate group readily reacts with primary amines to form a stable thiourea linkage.[2] FITC is typically supplied as a mixture of two isomers, fluorescein 5-isothiocyanate (5-FITC) and fluorescein 6-isothiocyanate (6-FITC).[1] This mixture, under the CAS number 27072-45-3, exhibits excitation and emission maxima of approximately 495 nm and 520 nm, respectively, resulting in a bright green fluorescence.[3]
Synthesis of Fluorescein Isothiocyanate
The synthesis of FITC is a multi-step process that begins with the synthesis of the fluorescein backbone, followed by nitration, reduction to an amine, and finally, conversion to the isothiocyanate.
Synthesis of Fluorescein
Fluorescein is synthesized via a Friedel-Crafts acylation reaction between phthalic anhydride and resorcinol in the presence of a dehydrating acid catalyst, such as zinc chloride or sulfuric acid.[4]
Experimental Protocol: Synthesis of Fluorescein [4]
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Reactant Preparation: In a fume hood, thoroughly mix 10.0 g of phthalic anhydride and 15.0 g of resorcinol in a 250 mL round-bottom flask.
-
Catalyst Addition: Carefully add 5.0 g of anhydrous zinc chloride to the mixture.
-
Reaction: Heat the mixture in an oil bath at 180-200°C for 30-45 minutes with constant stirring. The mixture will become a dark, viscous liquid.
-
Quenching and Isolation: Allow the reaction mixture to cool to approximately 80-90°C. Cautiously add 100 mL of distilled water and 5 mL of concentrated hydrochloric acid.
-
Purification: Heat the suspension to boiling to dissolve the unreacted starting materials and the zinc salts. The crude fluorescein will precipitate. Filter the hot solution and wash the precipitate with hot water.
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Drying: Dry the resulting reddish-brown solid in a desiccator.
Synthesis of Aminofluorescein
The synthesis of aminofluorescein from fluorescein involves a nitration step followed by a reduction step.
Experimental Protocol: Synthesis of Aminofluorescein
-
Nitration:
-
Suspend 10.0 g of dry fluorescein in 50 mL of concentrated sulfuric acid in a flask cooled in an ice bath.
-
Slowly add a nitrating mixture of 3.0 mL of concentrated nitric acid and 2.0 mL of concentrated sulfuric acid, keeping the temperature below 10°C.
-
After the addition is complete, stir the mixture at room temperature for 2 hours.
-
Pour the reaction mixture onto 500 g of crushed ice. The dinitrofluorescein will precipitate.
-
Filter the precipitate, wash thoroughly with cold water, and dry.
-
-
Reduction:
-
Suspend 10.0 g of dinitrofluorescein in 100 mL of ethanol in a round-bottom flask.
-
Add a solution of 30.0 g of sodium hydrosulfite (Na₂S₂O₄) in 100 mL of water.
-
Reflux the mixture for 2 hours. The color will change from dark red to a lighter orange/yellow.
-
Cool the reaction mixture and filter the precipitated aminofluorescein.
-
Wash the product with water and then a small amount of cold ethanol. Dry the product.
-
Synthesis of Fluorescein Isothiocyanate
The final step is the conversion of the amino group of aminofluorescein to an isothiocyanate group using thiophosgene or a related reagent. This reaction must be performed with extreme caution in a well-ventilated fume hood as thiophosgene is highly toxic.
Experimental Protocol: Synthesis of Fluorescein Isothiocyanate [5]
-
Reaction Setup: Dissolve 5.0 g of aminofluorescein in 100 mL of acetone in a three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser.
-
Thiophosgene Addition: Cool the solution in an ice bath and slowly add a solution of 3.0 mL of thiophosgene in 20 mL of acetone from the dropping funnel over a period of 1 hour with vigorous stirring.
-
Reaction: After the addition is complete, allow the mixture to warm to room temperature and stir for an additional 2-3 hours.
-
Isolation and Purification:
-
Remove the solvent under reduced pressure.
-
The crude FITC is then purified by column chromatography on silica gel using a mixture of chloroform and methanol as the eluent.
-
The fractions containing the desired product are collected and the solvent is evaporated to yield FITC as a yellow-orange powder.
-
Characterization of Fluorescein Isothiocyanate
The synthesized FITC should be characterized to confirm its identity and purity. The following are key characterization techniques.
Physical and Spectroscopic Data
| Property | Value | Reference |
| Appearance | Yellow to orange powder | [4] |
| Molecular Formula | C₂₁H₁₁NO₅S | [1] |
| Molecular Weight | 389.38 g/mol | [1] |
| Excitation Maximum (λex) | ~495 nm | [3] |
| Emission Maximum (λem) | ~520 nm | [3] |
| Melting Point | >360 °C | [6] |
| Solubility | Soluble in DMSO, DMF, and ethanol. Sparingly soluble in water. | [3] |
Spectroscopic Characterization
3.2.1. Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is used to identify the functional groups present in the FITC molecule. A key characteristic feature in the FTIR spectrum of FITC is the strong, sharp absorption band corresponding to the isothiocyanate (-N=C=S) group, which typically appears in the range of 2000-2200 cm⁻¹. The disappearance of this peak after conjugation to a primary amine confirms the formation of a thiourea bond.[7]
3.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR and ¹³C NMR spectroscopy are used to elucidate the chemical structure of FITC. The aromatic protons of the fluorescein backbone typically appear in the region of 6.5-8.0 ppm in the ¹H NMR spectrum.[8]
3.2.3. Mass Spectrometry (MS)
Mass spectrometry is used to confirm the molecular weight of the synthesized FITC. Electrospray ionization mass spectrometry (ESI-MS) can be used to determine the exact mass of the molecule, confirming the elemental composition.[9]
Experimental Workflows and Signaling Pathway Analysis
FITC is a powerful tool for various biological applications, particularly in fluorescence microscopy and flow cytometry.
Protein Labeling with FITC
A common application of FITC is the covalent labeling of proteins for subsequent detection and analysis.
Experimental Protocol: Protein Labeling with FITC [10]
-
Protein Preparation: Dissolve the protein to be labeled in a buffer with a pH of 8.5-9.5, such as a carbonate-bicarbonate buffer. The buffer should be free of any primary amines (e.g., Tris).
-
FITC Solution Preparation: Immediately before use, dissolve FITC in an anhydrous organic solvent like dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) to a concentration of 1-10 mg/mL.
-
Conjugation Reaction: Slowly add the FITC solution to the protein solution while gently stirring. The molar ratio of FITC to protein should be optimized for each specific protein, but a starting point of 10-20 moles of FITC per mole of protein is common.
-
Incubation: Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C in the dark.
-
Purification: Remove the unreacted FITC from the labeled protein using gel filtration chromatography (e.g., a Sephadex G-25 column) or dialysis.
Analysis of Cell Signaling Pathways using Flow Cytometry
FITC-conjugated antibodies are frequently used in flow cytometry to analyze intracellular signaling pathways, such as protein phosphorylation cascades.[11][12] By using an antibody specific to a phosphorylated protein, researchers can quantify the activation state of a signaling pathway in individual cells within a heterogeneous population.[13]
Experimental Protocol: Intracellular Staining for Phosphorylated Proteins [14]
-
Cell Stimulation: Treat cells with the desired stimulus to activate the signaling pathway of interest. Include an unstimulated control.
-
Fixation: Fix the cells immediately after stimulation with a fixative such as paraformaldehyde to preserve the phosphorylation state of the proteins.
-
Permeabilization: Permeabilize the cell membranes with a detergent like methanol or saponin to allow the antibody to access intracellular antigens.
-
Staining: Incubate the permeabilized cells with a FITC-conjugated primary antibody specific for the phosphorylated protein of interest.
-
Flow Cytometry Analysis: Analyze the stained cells on a flow cytometer. The fluorescence intensity of the FITC signal will be proportional to the amount of phosphorylated protein in each cell.
Visualizations
Caption: Synthesis pathway of Fluorescein Isothiocyanate (FITC).
Caption: Workflow for the characterization of synthesized FITC.
Caption: Experimental workflow for labeling proteins with FITC.
Caption: Analysis of a protein phosphorylation signaling pathway using a FITC-conjugated antibody in flow cytometry.
References
- 1. Fluorescein isothiocyanate - Wikipedia [en.wikipedia.org]
- 2. FITC (Fluorescein Isothiocyanate) | AAT Bioquest [aatbio.com]
- 3. sigmaaldrich.com [sigmaaldrich.com]
- 4. scribd.com [scribd.com]
- 5. CN106831807A - A kind of method for preparing 5 fluorescein isothiocynate esters - Google Patents [patents.google.com]
- 6. repository.lsu.edu [repository.lsu.edu]
- 7. researchgate.net [researchgate.net]
- 8. researchgate.net [researchgate.net]
- 9. Identification of fluorescein-5'-isothiocyanate-modification sites in proteins by electrospray-ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. youdobio.com [youdobio.com]
- 11. bitesizebio.com [bitesizebio.com]
- 12. Overview of Flow Cytometry | Cell Signaling Technology [cellsignal.com]
- 13. Multiparameter Flow Cytometry: Advances in High Resolution Analysis - PMC [pmc.ncbi.nlm.nih.gov]
- 14. Flow Cytometric Methods for the Detection of Intracellular Signaling Proteins and Transcription Factors Reveal Heterogeneity in Differentiating Human B Cell Subsets - PMC [pmc.ncbi.nlm.nih.gov]
